Cas no 79784-62-6 (4-pentanoylbenzoic acid)

4-pentanoylbenzoic acid structure

4-pentanoylbenzoic acid structure

Product Name:4-pentanoylbenzoic acid

CAS No:79784-62-6

MF:C₁₂H₁₄O₃

MW:206.237763881683

CID:1065627

PubChem ID:25015813

Update Time:2025-04-20

4-pentanoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-pentanoylbenzoic acid
- 4-Pentanoylbenzoic acid
- p-valerylbenzoic acid
- 79784-62-6
- GWNGCRPYKPVEBL-UHFFFAOYSA-N
- 4-Pentanoylbenzoicacid
- A864804
- 4-pentanoyl-benzoic acid
- SCHEMBL5456494
- 4-pentanoylbenzoic acid
- MDL： MFCD24489986
- Inchi： 1S/C12H14O3/c1-2-3-4-11(13)9-5-7-10(8-6-9)12(14)15/h5-8H,2-4H2,1H3,(H,14,15)
- InChI Key： GWNGCRPYKPVEBL-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(C(=O)O)=CC=1)CCCC

Computed Properties

Exact Mass: 206.094
Monoisotopic Mass: 206.094
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 54.4A^2

4-pentanoylbenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019098054-1g	4-Pentanoylbenzoic acid	79784-62-6	97%	1g	$829.00	2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1742868-1g	4-Pentanoylbenzoic acid	79784-62-6	98%	1g	￥3958.00	2024-07-28
Crysdot LLC	CD12030226-250mg	4-Pentanoylbenzoic acid	79784-62-6	97%	250mg	$208	2024-07-24
Crysdot LLC	CD12030226-1g	4-Pentanoylbenzoic acid	79784-62-6	97%	1g	$520	2024-07-24
Ambeed	A324032-1g	4-Pentanoylbenzoic acid	79784-62-6	97%	1g	$435.0	2025-04-16

4-pentanoylbenzoic acid Related Literature

1. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
2. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
3. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
4. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
5. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924

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